Cas no 131062-05-0 (2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-(1-methylethyl)-, ethyl ester)

• Product Name: 2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-(1-methylethyl)-, ethyl ester
• CAS No: 131062-05-0
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 1227453
• PubChem ID: 71340861
• Update Time: 2025-04-20

2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-(1-methylethyl)-, ethyl ester
• ethyl 6-propan-2-yl-3,4-dihydro-2H-pyran-5-carboxylate
• Ethyl 6-(propan-2-yl)-3,4-dihydro-2H-pyran-5-carboxylate
• 131062-05-0
• DTXSID20767946

• Inchi： 1S/C11H18O3/c1-4-13-11(12)9-6-5-7-14-10(9)8(2)3/h8H,4-7H2,1-3H3
• InChI Key： BAFVCKOGGQHGNI-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)OCC)=C1C(C)C

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53